Cas no 2229076-45-1 ((2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine)
(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine
- (2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine
- EN300-1956965
- 2229076-45-1
-
- Inchi: 1S/C15H20F3N/c1-9(13-12(8-19)14(13,2)3)10-4-6-11(7-5-10)15(16,17)18/h4-7,9,12-13H,8,19H2,1-3H3
- InChI Key: OPKRHAZRQXJFSU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C)C1C(CN)C1(C)C)(F)F
Computed Properties
- Exact Mass: 271.15478413g/mol
- Monoisotopic Mass: 271.15478413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26Ų
(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956965-0.05g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-0.1g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-0.25g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-0.5g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-1.0g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1956965-2.5g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-5.0g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1956965-10.0g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1956965-1g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1956965-5g |
(2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)methanamine |
2229076-45-1 | 5g |
$4349.0 | 2023-09-17 |
(2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine
Research Brief on (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine (CAS: 2229076-45-1)
The compound (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine (CAS: 2229076-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological potential.
Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter systems, particularly those involving the serotonin and dopamine pathways. Its structural features, including the cyclopropyl and trifluoromethylphenyl groups, contribute to its high affinity for certain receptor subtypes, making it a promising candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and multi-step organic synthesis, to produce high-purity batches of the compound for preclinical testing.
In vitro and in vivo studies have demonstrated that (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine exhibits notable pharmacokinetic properties, including good blood-brain barrier penetration and a favorable metabolic profile. Preliminary results from animal models suggest potential efficacy in conditions such as depression, anxiety, and Parkinson's disease, though further studies are required to confirm these findings and assess long-term safety.
One of the key challenges in the development of this compound is optimizing its selectivity to minimize off-target effects. Recent research has focused on structural modifications to enhance its specificity for target receptors while reducing interactions with unrelated pathways. Computational modeling and high-throughput screening have been instrumental in identifying these modifications, paving the way for the development of next-generation derivatives with improved therapeutic profiles.
In conclusion, (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine represents a promising avenue for drug discovery, with its unique chemical structure and pharmacological properties offering significant potential for addressing unmet medical needs. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and bring it closer to market approval.
2229076-45-1 ((2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)